Cas no 2106690-86-0 (methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate)
Methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate is a heterocyclic compound featuring a fused pyrrolotriazine core with a carboxylate ester functional group. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its rigid polycyclic framework offers stability, while the ester group allows for further derivatization, enabling the synthesis of more complex molecules. The compound is valued for its potential in medicinal chemistry, where it may serve as a scaffold for bioactive molecules targeting various therapeutic pathways. High purity grades ensure reproducibility in research and development processes. Proper handling and storage under inert conditions are recommended to maintain stability.
![methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate structure](https://ossimg.kuujia.com/scimg/2107000/2106690-86-0x500.png)
2106690-86-0 structure
Product Name:methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
CAS No:2106690-86-0
MF:C8H7N3O2
MW:177.160081148148
CID:5222755
PubChem ID:163297218
Update Time:2026-03-07
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
- F89198
- 2106690-86-0
- PS-17300
-
- Inchi： 1S/C8H7N3O2/c1-13-8(12)7-9-5-6-3-2-4-11(6)10-7/h2-5H,1H3
- InChI Key： YJEREMVSBMBEHV-UHFFFAOYSA-N
- SMILES： O(C)C(C1N=CC2=CC=CN2N=1)=O
Computed Properties
- Exact Mass: 177.053826475g/mol
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: -4.73±0.30(Predicted)
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2329206-100mg |
Methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 98% | 100mg |
$267.0 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBMJ079-100mg |
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| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBMJ079-250mg |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 250mg |
￥2559.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBMJ079-500mg |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 500mg |
￥4266.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBMJ079-1g |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 1g |
￥6397.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBMJ079-5g |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 5g |
￥19192.0 | 2024-04-22 | |
| Aaron | AR0223C9-500mg |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 500mg |
$739.00 | 2025-02-13 | |
| eNovation Chemicals LLC | Y1209116-100mg |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 100mg |
$285 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1209116-250mg |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 250mg |
$480 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1209116-1g |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate |
2106690-86-0 | 97% | 1g |
$1205 | 2025-02-19 |
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2106690-86-0)methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
Order Number:A1078515
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:04
Price ($):240.0
Email:sales@amadischem.com
methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2106690-86-0)methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
Purity:99%
Quantity:100mg
Price ($):240.0